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Compound of Interest

Compound Name: 2-Ethylthiophene

Cat. No.: B1329412 Get Quote

An In-depth Technical Guide to the Health and Safety of 2-Ethylthiophene

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive health and safety information for 2-Ethylthiophene
(CAS No. 872-55-9), a heterocyclic building block used in various chemical syntheses,

including applications in organic semiconductors and as a Maillard product for aroma in food

products.[1][2] Due to its hazardous properties, a thorough understanding of its safe handling,

storage, and emergency procedures is critical for all personnel.

Hazard Identification and Classification
2-Ethylthiophene is classified as a hazardous chemical. It is a flammable liquid and vapor that

is harmful if swallowed, in contact with skin, or inhaled.[3] It is also known to cause skin, eye,

and respiratory irritation.[1][4][5]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following classifications based on aggregated notifications.[3]
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Hazard Class Category GHS Hazard Statement

Flammable Liquids Category 2 / 3

H225: Highly flammable liquid

and vapor / H226: Flammable

liquid and vapor

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Note: Classification percentages vary across notifications depending on impurities and other

factors.[3] The most stringent classifications are presented.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for 2-Ethylthiophene.

Table 1: Chemical and Physical Properties
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Property Value Source(s)

Molecular Formula C₆H₈S [1][6]

Molecular Weight 112.19 g/mol [3][6]

Appearance
Colorless to pale yellow or

yellow-green liquid
[1][4][7]

Odor Strong, unpleasant, stench [1][2][5]

Boiling Point 132-134 °C at 760 mmHg [5][8]

Melting Point -66.9 °C (estimate) [8]

Density 0.99 g/mL at 25 °C [8]

Vapor Density 3.87 (Air = 1) [5]

Vapor Pressure
10.14 mmHg at 25 °C

(estimate)
[4]

Water Solubility
Insoluble; 292-378.6 mg/L at

25 °C
[2][4][8]

Refractive Index n20/D 1.513 [8]

| LogP (o/w) | 2.87 |[3][4] |

Table 2: Flammability and Exposure Data
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Property Value Source(s)

Flash Point
21 °C to 29.6 °C (69.8 °F to
85.3 °F) - closed cup

[2][4][5]

GHS Flammability Class
Flammable Liquid, Category 2

or 3
[3][5]

Autoignition Temperature No data available [5]

Upper Flammability Limit No data available [5]

Lower Flammability Limit No data available [5]

UN Number UN1993 [2][5]

Hazard Class (Transport) 3 (Flammable Liquid) [2][5]

| Packing Group | II |[2][5] |

Table 3: Toxicological Data

Endpoint Value Notes Source(s)

Acute Toxicity (Oral)
GHS Category 4
(Harmful)

The toxicological
properties have not
been fully
investigated.
Specific LD50
values are not
available in the
reviewed literature.

[3][5]

Acute Toxicity

(Dermal)

GHS Category 4

(Harmful)

Specific LD50 values

are not available.
[3]

Acute Toxicity

(Inhalation)

GHS Category 4

(Harmful)

Inhalation of high

vapor concentrations

may cause headache,

dizziness, tiredness,

nausea, and vomiting.

[3][5]
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| Carcinogenicity | Not listed by IARC, NTP, ACGIH, or OSHA |[5] |

Experimental Protocols
Detailed experimental protocols for the specific toxicological and flammability data of 2-
Ethylthiophene are not publicly available in the cited safety data sheets. The classifications

are typically derived from data submitted to regulatory bodies like ECHA under REACH

regulations or determined according to standards such as the 2012 OSHA Hazard

Communication Standard.[5]

Below are generalized methodologies representative of the key experiments used to determine

such hazard classifications.

Methodology: Flash Point Determination (Closed-Cup Method) The flash point is a key

measure of a liquid's flammability. A common standard is ASTM D93 (Pensky-Martens Closed-

Cup Method).

Apparatus: A brass test cup with a close-fitting lid equipped with a shutter, stirring device,

and ports for a thermometer and an ignition source.

Procedure: A sample of 2-Ethylthiophene is placed in the test cup and heated at a slow,

constant rate while being continuously stirred.

Ignition Test: At specified temperature intervals, the ignition source (a small flame or electric

igniter) is dipped into the vapor space above the liquid through the shutter opening.

Determination: The flash point is the lowest temperature at which the application of the

ignition source causes the vapors above the liquid to ignite with a distinct flash.

Methodology: Acute Oral Toxicity Assessment (OECD Test Guideline 423) This method is used

to estimate the LD50 (the dose lethal to 50% of a test population) and classify a substance for

acute oral toxicity.

Test Animals: Typically, a small number of female rats are used in a stepwise procedure.

Dosage: A single dose of the substance is administered by oral gavage. The starting dose is

selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body weight).
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Observation: The animals are observed for mortality, clinical signs of toxicity (e.g., changes

in skin, fur, eyes, respiration, behavior), and body weight changes for up to 14 days.

Procedure Flow: The outcome of the test at one dose level determines the next step. If

mortality is observed, the test is repeated with a lower dose. If no mortality is observed, a

higher dose is used. This sequential process minimizes the number of animals required.

Classification: The substance is classified into a GHS category based on the number of

mortalities observed at specific dose levels. For 2-Ethylthiophene's "Category 4"

classification, this would generally correspond to an LD50 value between 300 and 2000

mg/kg.

Safe Handling and Emergency Procedures
Adherence to strict safety protocols is mandatory when working with 2-Ethylthiophene. The

logical flow for ensuring safety involves a hierarchy of controls, from elimination and

substitution to engineering controls, administrative controls, and finally, personal protective

equipment (PPE).

Start: Handling
2-Ethylthiophene

Conduct Risk Assessment

Engineering Controls

Primary Controls

Personal Protective
Equipment (PPE)

Essential Barrier

Administrative Controls
& Safe Work Practices

Procedural Safety

Proper Storage

Work in a certified
chemical fume hood.

Ensure adequate ventilation
and explosion-proof equipment.

Ground/bond container and
receiving equipment.

Wear appropriate chemical-
resistant gloves (e.g., Nitrile).

Use chemical safety goggles
and/or a face shield.

Wear a flame-resistant
lab coat and closed-toe shoes.

Use approved respirator if
ventilation is inadequate.

Keep away from heat, sparks,
open flames, and hot surfaces.

Wash hands thoroughly after
handling. Do not eat, drink, or

smoke in the work area.

Store in a tightly closed container
in a cool, dry, well-ventilated,
flammables-approved area.

Keep away from oxidizing agents.

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of 2-Ethylthiophene.

In the event of an exposure, immediate and appropriate first aid is crucial. The following

diagram outlines the necessary steps based on the route of exposure.
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Exposure to
2-Ethylthiophene

Inhalation Skin Contact Eye Contact Ingestion

Move victim to fresh air. Immediately take off all
contaminated clothing.

Rinse cautiously with water
for several minutes. Clean mouth with water.

Seek Immediate
Medical Attention

Keep at rest in a position
comfortable for breathing.

If not breathing, give
artificial respiration.

Rinse skin with plenty of
water/shower for at least 15 minutes.

Wash contaminated clothing
before reuse.

Remove contact lenses,
if present and easy to do.

Continue rinsing.

If eye irritation persists,
get medical advice/attention.

Do NOT induce vomiting.

Drink plenty of water afterwards.

Click to download full resolution via product page

Caption: First aid decision-making flow for 2-Ethylthiophene exposure incidents.

Spill, Leak, and Disposal Procedures
Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area.[9] Avoid breathing vapors and

ensure adequate ventilation.[9] Remove all sources of ignition and use non-sparking tools.[5]

Environmental Precautions: Prevent the product from entering drains.[9]
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Containment and Cleanup: Cover drains. Absorb the spill with inert, non-combustible

material (e.g., sand, earth, vermiculite).[10] Collect and place in a suitable, closed container

for disposal.[10]

Disposal Considerations: Waste must be disposed of in accordance with local, regional, and

national hazardous waste regulations.[5] Chemical waste generators are responsible for

determining if a discarded chemical is classified as hazardous waste and ensuring complete

and accurate classification.[5] Do not dispose of it into the environment.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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